Cas no 53086-52-5 (2-(3-Bromophenyl)propanoic acid)

• Product Name: 2-(3-Bromophenyl)propanoic acid
• CAS No: 53086-52-5
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD09743806
• CID: 56350
• PubChem ID: 12797954
• Update Time: 2025-09-28

2-(3-Bromophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)propanoic acid
• 2-(3-Bromophenyl)Propionic Acid
• 2-(3-BROMOPHENYL)-PROPIONIC ACID
• 2-M-BROMOPHENYLPROPIONIC ACID
• 2-(3-Bromophenyl)propanoicacid
• 2-(3-Bromo-phenyl)-propionic acid
• SY043041
• DTXSID20510151
• SCHEMBL694483
• DS-12683
• QLHMQZFTSIHQIT-UHFFFAOYSA-N
• Benzeneacetic acid, 3-bromo-a-methyl-
• A829393
• O10464
• 53086-52-5
• MFCD09743806
• EN300-188440
• CS-0209873
• AKOS015890007
• SB37529
• (S)-2-(3-bromophenyl)-propionicacid
• 1146411-14-4
• FT-0648614
• XH1239
• DA-28483

• MDL： MFCD09743806
• Inchi： 1S/C9H9BrO2/c1-6(9(11)12)7-3-2-4-8(10)5-7/h2-6H,1H3,(H,11,12)
• InChI Key： QLHMQZFTSIHQIT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)O)C

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.523
• Melting Point: No data available
• Boiling Point: 319.6℃/760mmHg
• Flash Point: 319.6 °C at 760 mmHg
• Refractive Index: 1.575
• PSA: 37.30000
• LogP: 2.63720
• Vapor Pressure: No data available

2-(3-Bromophenyl)propanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Bromophenyl)propanoic acid

Comprehensive Overview of 2-(3-Bromophenyl)propanoic acid (CAS No. 53086-52-5): Properties, Applications, and Market Insights

2-(3-Bromophenyl)propanoic acid (CAS 53086-52-5) is a brominated aromatic carboxylic acid derivative that has gained significant attention in pharmaceutical and chemical research. This white to off-white crystalline powder with molecular formula C₉H₉BrO₂ serves as a crucial building block in organic synthesis. The presence of both bromine substituent and carboxylic acid functional group makes it particularly valuable for creating more complex molecular structures through various coupling reactions.

Recent studies highlight the growing importance of 3-bromophenyl derivatives in drug discovery, especially in the development of non-steroidal anti-inflammatory drugs (NSAIDs). Researchers are particularly interested in how the bromine atom at meta-position influences biological activity compared to other halogen substitutions. The compound's molecular weight of 229.07 g/mol and melting point range of 98-102°C make it suitable for various synthetic applications under moderate conditions.

The synthesis of 2-(3-Bromophenyl)propanoic acid typically involves bromination of appropriate phenyl precursors followed by propanoic acid chain introduction. Current literature suggests improved synthetic routes that achieve higher yields while minimizing byproducts - a topic frequently searched in chemical synthesis forums. Analytical characterization typically includes HPLC purity analysis, 1H NMR spectroscopy, and mass spectrometry to ensure quality standards meet pharmaceutical intermediate requirements.

In pharmaceutical applications, this compound serves as a precursor for several drug candidates targeting inflammation and pain management. The meta-bromo substitution pattern appears particularly effective in modulating COX-2 selectivity, a hot topic in current NSAID research. Many medicinal chemists search for "3-bromophenyl NSAID precursors" when investigating new analgesic formulations with improved safety profiles.

Beyond pharmaceuticals, 53086-52-5 finds use in material science as a monomer for specialty polymers. The bromophenyl group imparts flame retardant properties while the carboxylic acid functionality allows for copolymerization. Recent patent literature reveals growing interest in using such brominated aromatics for high-performance materials, particularly in electronics encapsulation where thermal stability is crucial.

The global market for 2-(3-Bromophenyl)propanoic acid reflects increasing demand from Asia-Pacific pharmaceutical manufacturers. Current price trends (a frequently searched topic among buyers) show stability due to multiple established production routes. Major suppliers have optimized large-scale synthesis while maintaining >98% purity standards required for pharmaceutical applications. Proper storage recommendations include keeping the compound in tightly sealed containers at room temperature, protected from light and moisture.

Environmental and safety considerations for handling 2-(3-Bromophenyl)propionic acid follow standard laboratory protocols for brominated compounds. While not classified as highly hazardous, proper PPE including gloves and eye protection is recommended during handling - a safety aspect often searched by new researchers. Waste disposal should comply with local regulations for halogenated organic compounds.

Analytical challenges associated with 53086-52-5 often center around purity determination and isomer identification. Advanced techniques like chiral HPLC are sometimes needed to separate enantiomers when the compound is used in stereospecific syntheses. These analytical considerations form a significant portion of technical inquiries from quality control laboratories.

Future research directions for 3-bromophenylpropanoic acid derivatives may explore their potential in agrochemicals and specialty chemicals. The unique electronic effects of the bromine substituent continue to attract interest in catalysis and materials science applications. Current literature searches reveal growing academic interest in metal-catalyzed transformations of such brominated aromatics.

For researchers working with 2-(3-Bromophenyl)propanoic acid, recent improvements in synthetic methodologies have reduced production costs while maintaining high yields. The development of more sustainable bromination methods remains an active area of investigation, aligning with the pharmaceutical industry's green chemistry initiatives. These advancements address common search queries about eco-friendly synthesis of brominated compounds.

In summary, 2-(3-Bromophenyl)propanoic acid (CAS 53086-52-5) represents a versatile chemical building block with expanding applications in medicinal chemistry and material science. Its unique structural features continue to inspire new research directions, while established manufacturing processes ensure reliable supply for industrial applications. The compound's significance is likely to grow as researchers discover new applications for its distinctive molecular architecture.